(+/-)-2-ethoxy 3-(4'-Aminophenyl)-propionic acid

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 3-(4-aminophenyl)-2-ethoxypropanoic acid
• InChI: InChI=1S/C11H15NO3/c1-2-15-10(11(13)14)7-8-3-5-9(12)6-4-8/h3-6,10H,2,7,12H2,1H3,(H,13,14)
• InChI Key: IIPURNWXORPFKN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CC1=CC=C(C=C1)N)C(=O)O

Description

(+/-)-2-ethoxy 3-(4'-Aminophenyl)-propionic acid is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Ethoxy-3-(4-nitrophenyl)acrylic acid (18.4 g wet, approx. 77.5 mmol) was dissolved in MeOH (1.1 L) and 10% Pd on C (wet basis) (1.84 g) was added. The mixture was hydrogenated at 12 psi for 10 mins, followed by repeated refill to 20-28 psi every 10-20 mins for 5 hr then 46 psi for 18 hr. The mixture was filtered through GF/F paper and the residue was slurried in IMS (100 ml), filtered, washed with heptane (100 ml), and suction dried on the filter. Thus (±)-2-ethoxy 3-(4′-Aminophenyl)-propionic acid was obtained as an off-white solid (11.2 g, 69%).

Synthesis routes and methods II

Procedure details

Ethyl 2-ethoxy-3-(4-nitrophenyl)acrylate containing 3.6 wt % DMF (26.07 g corrected, 98.3 mmol) was dissolved in IMS (500 ml) and a solution of NaOH (1.44 g, 36.1 mmol) in water (260 ml) was added. The resulting mixture was stirred at ambient temperature for 18 hr then acidified with 1M HCl (120 ml) and the resulting solid collected by filtration, washed with water (2×100 ml) and suction dried on the filter for 30 mins, followed by vacuum oven drying at 18° C. for 18 hr.

Synthesis routes and methods III

Procedure details

2-Ethoxy-3-(4-nitrophenyl)acrylic acid (18.4 g wet, approx. 77.5 mmol) was dissolved in MeOH (1.1 L) and 10% Pd on C (wet basis) (1.84 g) was added. The mixture was hydrogenated at 12 psi for 10 mins, followed by repeated refill to 20-28 psi every 10-m 20 mins for 5 hr then 46 psi for 18 hr. The mixture was filtered through GF/F paper and the residue was slurried in IMS (100 ml), filtered, washed with heptane (100 ml), and suction dried on the filter. Thus (±)-2-ethoxy 3-(4′-Aminophenyl)-propionic acid was obtained as an off-white solid (11.2 g, 69%).